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Compound of Interest

Compound Name:
4-Acetylpiperidine-1-carbonyl

chloride

Cat. No.: B039807 Get Quote

Technical Guide: 4-Acetylpiperidine-1-carbonyl
chloride
CAS Number: 59084-16-1

This technical guide provides comprehensive information on the chemical properties, synthesis,

and applications of 4-Acetylpiperidine-1-carbonyl chloride, a key intermediate for

researchers and professionals in drug development and organic synthesis.

Chemical and Physical Properties
4-Acetylpiperidine-1-carbonyl chloride is a reactive acyl chloride compound. It is primarily

utilized as a building block in the synthesis of more complex molecules, particularly in the

development of novel pharmaceutical agents and agrochemicals.[1][2] Its bifunctional nature,

containing both a reactive carbonyl chloride and a piperidine scaffold, makes it a versatile

reagent in medicinal chemistry.
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Property Value Reference(s)

CAS Number 59084-16-1 [3][4][5]

Molecular Formula C₈H₁₂ClNO₂ [3][4][5]

Molecular Weight 189.64 g/mol [3][5]

IUPAC Name
1-acetylpiperidine-4-carbonyl

chloride
[1][5]

Appearance
White to yellow or brown

crystalline powder
[1][3]

Purity Typically ≥95% [1][3]

Physicochemical Data
Property Value Reference(s)

Melting Point 135-137 °C [3][4]

Boiling Point
308.0 ± 35.0 °C at 760 mmHg

(Predicted)
[2][3]

Density 1.224 g/cm³ [3][4]

Flash Point 140.1 °C [3][4]

Solubility
Slightly soluble in Dimethyl

sulfoxide (DMSO)
[2][3][4]

Vapor Pressure 0.0007 mmHg at 25°C [3][4]

Refractive Index 1.496 [3][4]

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the verification of the compound's identity and

purity.

Mass Spectrometry: The NIST Mass Spectrometry Data Center provides reference spectra

for 1-Acetylpiperidine-4-carbonyl chloride, which can be used for identification purposes.[6]
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Infrared (IR) Spectroscopy: The characteristic feature in the IR spectrum for an acyl chloride

is a strong carbonyl (C=O) stretching band appearing at a high wavenumber, typically around

1800 cm⁻¹, due to the electron-withdrawing effect of the chlorine atom.[7] The NIST

WebBook includes a gas-phase IR spectrum for the parent carboxylic acid, 1-Acetyl-4-

piperidinecarboxylic acid, which shows a strong carbonyl absorption, though at a lower

frequency than the acyl chloride.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the high reactivity and inherent

instability of acyl chlorides, particularly their moisture sensitivity, obtaining high-quality NMR

spectra can be challenging, and published data is not readily available. For reference,

spectra of related, more stable compounds such as 1-acetylpiperidine are available.[9][10]

Experimental Protocols
Synthesis of 4-Acetylpiperidine-1-carbonyl chloride
The compound is typically prepared from its corresponding carboxylic acid, 1-acetylpiperidine-

4-carboxylic acid. A common method involves reaction with a chlorinating agent like thionyl

chloride (SOCl₂).

Methodology:

To a stirred solution of 1-acetylpiperidine-4-carboxylic acid in an inert, dry solvent (e.g.,

dichloromethane), add thionyl chloride dropwise at 0 °C under an inert atmosphere (e.g.,

nitrogen or argon).

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitored by TLC or disappearance of starting material).

Remove the solvent and excess thionyl chloride under reduced pressure.

The resulting crude 4-Acetylpiperidine-1-carbonyl chloride can be used directly in

subsequent steps or purified by crystallization if necessary.

Caption: Synthesis of 4-Acetylpiperidine-1-carbonyl chloride.

Application in Amide Synthesis (Amidation)
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A primary application of 4-Acetylpiperidine-1-carbonyl chloride is the acylation of amines to

form amides. This reaction is fundamental in the synthesis of many pharmaceutical

compounds.

General Methodology:

Dissolve the desired primary or secondary amine (1.0 equivalent) and a non-nucleophilic

base such as triethylamine (1.1-1.5 equivalents) in an inert, anhydrous solvent (e.g.,

dichloromethane, THF, or Cyrene™) and cool the mixture to 0 °C in an ice bath.[11][12]

Slowly add a solution of 4-Acetylpiperidine-1-carbonyl chloride (1.0 equivalent) in the

same solvent to the stirred amine solution. The reaction is often exothermic.

Allow the reaction mixture to warm to room temperature and stir for 1-2 hours or until

completion.

Upon completion, the reaction is typically quenched with water or an aqueous solution. The

product can then be extracted with an organic solvent.

The organic layers are combined, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄),

filtered, and concentrated under reduced pressure to yield the crude amide product, which

can be further purified by column chromatography or crystallization.

Caption: General workflow for amide synthesis.

Safety, Handling, and Storage
Hazard Identification:

Causes severe skin burns and eye damage.[1]

Harmful if swallowed.[1]

May cause respiratory irritation.

Safety Precautions:

Handle only in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust, fumes, or vapors.

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[1]

Storage and Stability:

The compound is sensitive to moisture and should be stored under an inert atmosphere

(e.g., argon or nitrogen).[3][4]

It is hygroscopic.[1][3]

Store in a tightly sealed container in a cool, dry place, typically in a refrigerator.[1][3]

The compound is reported to be unstable at room temperature and may decompose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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